Cas no 19936-14-2 (1-(4-Bromophenyl)cyclobutanol)

• Product Name: 1-(4-Bromophenyl)cyclobutanol
• CAS No: 19936-14-2
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD18205682
• CID: 1390751
• PubChem ID: 12095419
• Update Time: 2025-06-17

1-(4-Bromophenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(4-bromophenyl)-
• 1-(4-bromophenyl)cyclobutan-1-ol
• 1-(4-Bromophenyl)cyclobutanol
• 1-(4-bromophenyl)-cyclobutanol
• ZOAWHKTZPRKVFB-UHFFFAOYSA-N
• 1-(4-Bromo-phenyl)-cyclobutanol
• AK312935
• SCHEMBL748761
• MFCD18205682
• PB48660
• CS-0155435
• SY024536
• DS-11873
• AKOS027322168
• DA-31045
• 19936-14-2
• DTXSID30477468

• MDL： MFCD18205682
• Inchi： 1S/C10H11BrO/c11-9-4-2-8(3-5-9)10(12)6-1-7-10/h2-5,12H,1,6-7H2
• InChI Key： ZOAWHKTZPRKVFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC1)O

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-Bromophenyl)cyclobutanol

Introduction to 1-(4-Bromophenyl)cyclobutanol (CAS No. 19936-14-2)

1-(4-Bromophenyl)cyclobutanol, with the CAS number 19936-14-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a cyclobutanol moiety attached to a 4-bromophenyl group, which imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(4-Bromophenyl)cyclobutanol is C₁₀H₁₁BrO, and its molecular weight is approximately 207.1 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its melting point is around -50°C, and the boiling point is approximately 200°C at 760 mmHg.

In the realm of medicinal chemistry, 1-(4-Bromophenyl)cyclobutanol has been explored for its potential as a building block in the development of novel pharmaceuticals. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful use of 1-(4-Bromophenyl)cyclobutanol as a key intermediate in the synthesis of a series of novel cyclobutane derivatives that exhibited potent anti-inflammatory activity in vitro.

The bromine substituent on the phenyl ring of 1-(4-Bromophenyl)cyclobutanol provides a versatile handle for further functionalization through various chemical reactions, such as Suzuki coupling, which is widely used in the synthesis of biologically active molecules. This functional group can be readily converted into other functional groups, such as hydroxyl, amino, or carboxylic acid groups, thereby expanding the range of possible applications for this compound.

In addition to its role in medicinal chemistry, 1-(4-Bromophenyl)cyclobutanol has also found applications in materials science. The unique cyclobutane ring structure confers rigidity and stability to polymers and other materials derived from this compound. Research published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2023 demonstrated that polymers containing 1-(4-Bromophenyl)cyclobutanol-based monomers exhibited enhanced thermal stability and mechanical strength compared to conventional polymers.

The synthesis of 1-(4-Bromophenyl)cyclobutanol typically involves several steps, including the bromination of phenol to form 4-bromophenol, followed by the reaction with cyclobutanone under appropriate conditions to form the desired product. Various catalysts and solvents can be employed to optimize the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or employing biocatalysts.

The safety profile of 1-(4-Bromophenyl)cyclobutanol is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-(4-Bromophenyl)cyclobutanol (CAS No. 19936-14-2) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications for this compound, it is likely that its importance will only continue to grow in the coming years.